Cas no 122115-49-5 (Ethyl 7-(4-methylphenyl)-7-oxoheptanoate)

• Product Name: Ethyl 7-(4-methylphenyl)-7-oxoheptanoate
• CAS No: 122115-49-5
• MF: C₁₆H₂₂O₃
• MW: 262.344085216522
• CID: 1216909
• PubChem ID: 24727327
• Update Time: 2025-10-28

Ethyl 7-(4-methylphenyl)-7-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-(4-methylphenyl)-7-oxoheptanoate
• KB-202409
• AG-D-47792
• ethyl 7-oxo-7-p-tolylheptanoate
• AKOS016023115
• CTK4B2956
• ethyl 7-oxo-7-p-tolylheptanoate;
• MS-21084
• MFCD01320220
• ETHYL7-(4-METHYLPHENYL)-7-OXOHEPTANOATE
• 122115-49-5
• DTXSID60645552

• MDL： MFCD01320220
• Inchi： 1S/C16H22O3/c1-3-19-16(18)8-6-4-5-7-15(17)14-11-9-13(2)10-12-14/h9-12H,3-8H2,1-2H3
• InChI Key： VUXXBNAAJIMSMH-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCCCC(C1C=CC(C)=CC=1)=O)=O

Computed Properties

• Exact Mass: 262.15700
• Monoisotopic Mass: 262.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 3.69130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 7-(4-methylphenyl)-7-oxoheptanoate

Ethyl 7-(4-methylphenyl)-7-oxoheptanoate (CAS No. 122115-49-5): A Comprehensive Overview

Ethyl 7-(4-methylphenyl)-7-oxoheptanoate, with the CAS number 122115-49-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a heptanoate backbone with a substituted phenyl group. The presence of the methyl group on the phenyl ring adds to its chemical complexity and functional versatility.

Recent studies have highlighted the potential of Ethyl 7-(4-methylphenyl)-7-oxoheptanoate in various applications, particularly in the development of advanced materials and pharmaceuticals. Researchers have explored its role as a precursor in the synthesis of biodegradable polymers, which are increasingly sought after in the context of environmental sustainability. The compound's ability to undergo controlled polymerization under specific conditions has made it a valuable building block in polymer chemistry.

Moreover, Ethyl 7-(4-methylphenyl)-7-oxoheptanoate has shown promise in drug delivery systems. Its amphiphilic nature allows for the formation of nanoparticles that can encapsulate hydrophobic drugs, enhancing their bioavailability and targeting efficiency. This property has been extensively studied in recent clinical trials, where it demonstrated improved therapeutic outcomes compared to traditional delivery methods.

The synthesis of Ethyl 7-(4-methylphenyl)-7-oxoheptanoate involves a multi-step process that typically begins with the oxidation of an appropriate heptanol derivative. The introduction of the phenyl group is achieved through nucleophilic substitution or coupling reactions, depending on the desired regioselectivity. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of toxicity and environmental impact, Ethyl 7-(4-methylphenyl)-7-oxoheptanoate has been subjected to rigorous testing. Studies indicate that it exhibits low acute toxicity and is biodegradable under aerobic conditions. These findings are particularly relevant for its application in eco-friendly materials and sustainable manufacturing processes.

Looking ahead, the future of Ethyl 7-(4-methylphenyl)-7-oxoheptanoate lies in its potential to bridge the gap between traditional chemical synthesis and modern green chemistry principles. Its ability to serve as a versatile intermediate in various chemical transformations positions it as a key player in the development of next-generation materials and therapeutic agents.